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Compound of Interest

Compound Name: (1S)-(-)-alpha-Pinene

Cat. No.: B1631427 Get Quote

The proper disposal of (1S)-(-)-alpha-Pinene, a flammable liquid with notable environmental

and health hazards, is a critical component of laboratory safety and responsible chemical

management. For researchers, scientists, and drug development professionals, adherence to

established disposal protocols is paramount to ensure personal safety and environmental

protection. This guide provides a step-by-step operational plan for the safe handling and

disposal of (1S)-(-)-alpha-Pinene.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is essential to handle (1S)-(-)-alpha-Pinene with

appropriate safety measures. The compound is a highly flammable liquid and vapor.[1][2] It can

cause skin and eye irritation, and may lead to an allergic skin reaction.[3][4] Aspiration of the

liquid may be fatal if it is swallowed and enters the airways.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4]

Skin Protection: Use chemically resistant gloves (e.g., Nitrile rubber) and wear protective

clothing to prevent skin contact.[3][4][5]

Respiratory Protection: In case of insufficient ventilation, use a vapor respirator.[6]

Handling and Storage:
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Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][2]

[3][4]

Keep containers tightly closed.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1][3][4]

Quantitative Safety Data
A summary of key quantitative safety data for (1S)-(-)-alpha-Pinene is provided in the table

below for quick reference.

Property Value Source(s)

Flash Point 12 °C (53.6 °F) [2]

Auto-ignition Temperature 255 °C (491 °F) [6][7]

UN Number 2368 [7][8]

Hazard Class 3 (Flammable Liquid) [7][9]

OSHA PEL (as Turpentine) 100 ppm (8-hour TWA) [9]

ACGIH TLV (as Turpentine) 20 ppm (8-hour TWA) [9]

Step-by-Step Disposal Protocol
The disposal of (1S)-(-)-alpha-Pinene must be conducted in accordance with local, regional,

and national regulations. It is classified as a hazardous waste and must not be disposed of with

household garbage or allowed to enter sewage systems.[1][2][7][9][10]

Step 1: Waste Identification and Segregation
Identify: Clearly label all waste containers containing (1S)-(-)-alpha-Pinene with its name

and associated hazards (e.g., "Flammable Liquid," "Hazardous Waste").

Segregate: Do not mix (1S)-(-)-alpha-Pinene waste with other waste streams. Keep it in its

original container or a compatible, properly sealed container.
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Step 2: Managing Spills and Contaminated Materials
In the event of a spill, immediate and appropriate action is necessary to prevent the spread of

contamination and ensure safety.

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.[9]

Containment: For small spills, absorb the liquid with an inert, non-combustible material such

as sand, diatomaceous earth, or a universal binding agent.[4][6][8]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled container for disposal.[4]

Decontamination: Clean the affected area thoroughly.

Reporting: Report significant spills to the relevant local authorities if required.[4]

Step 3: Final Disposal Procedure
Professional Disposal: The ultimate disposal of (1S)-(-)-alpha-Pinene must be handled by a

licensed professional waste disposal company.[5]

Regulatory Compliance: It may be necessary to dispose of (1S)-(-)-alpha-Pinene as a

hazardous waste. Contact your state's Department of Environmental Protection (DEP) or the

regional office of the Environmental Protection Agency (EPA) for specific guidance.[9]

Incineration: A common method for disposal is to burn the substance in a chemical

incinerator equipped with an afterburner and scrubber.[5]

Container Disposal: Contaminated packaging should be treated as hazardous waste and

disposed of in the same manner as the unused product.[5][10]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of (1S)-(-)-alpha-
Pinene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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